Cas no 850568-11-5 (4-Ethoxycarbonyl-3-chlorophenylboronic acid)

• Product Name: 4-Ethoxycarbonyl-3-chlorophenylboronic acid
• CAS No: 850568-11-5
• MF: C₉H₁₀BClO₄
• MW: 228.437302112579
• MDL: MFCD06659875
• CID: 719774
• PubChem ID: 23005370
• Update Time: 2025-05-25

4-Ethoxycarbonyl-3-chlorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-4-(ethoxycarbonyl)phenyl)boronic acid
• (3-Chloro-4-Ethoxycarbonyl)Benzeneboronic Acid
• 3-Chloro-4-(ethoxycarbonyl)benzeneboronic acid
• (3-chloro-4-ethoxycarbonylphenyl)boronic acid
• 3-Chloro-4-(ethoxycarbonyl)phenylboronic acid
• 4-Ethoxycarbonyl-3-chlorophenylboronic acid
• 1-Ethyl 4-borono-2-chlorobenzoate (ACI)
• [3-Chloro-4-(ethoxycarbonyl)phenyl]boronic acid
• TXLCHOOKBILYOH-UHFFFAOYSA-N
• (3-Chloro-4-(ethoxycarbonyl)phenyl)boronicacid
• 850568-11-5
• I12438
• DTXSID50629644
• AB26530
• DB-017967
• MFCD06659875
• BS-25903
• SCHEMBL15286075
• CS-0174784
• AKOS004113881

• MDL： MFCD06659875
• Inchi： 1S/C9H10BClO4/c1-2-15-9(12)7-4-3-6(10(13)14)5-8(7)11/h3-5,13-14H,2H2,1H3
• InChI Key： TXLCHOOKBILYOH-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC(B(O)O)=CC=1)OCC

Computed Properties

• Exact Mass: 228.03600
• Monoisotopic Mass: 228.0360667g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Melting Point: 122-126
• PSA: 66.76000
• LogP: 0.19650

4-Ethoxycarbonyl-3-chlorophenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Ethoxycarbonyl-3-chlorophenylboronic acid

Introduction to 4-Ethoxycarbonyl-3-chlorophenylboronic acid (CAS No. 850568-11-5) and Its Emerging Applications in Chemical Biology

4-Ethoxycarbonyl-3-chlorophenylboronic acid, identified by the CAS number 850568-11-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications. This boronic acid derivative, characterized by the presence of both an ethoxycarbonyl and a chlorophenyl group, exhibits unique reactivity that makes it a valuable tool in synthetic chemistry, drug discovery, and material science. The compound’s ability to participate in various chemical transformations, including Suzuki-Miyaura cross-coupling reactions, has positioned it as a key intermediate in the development of novel pharmaceuticals and functional materials.

The 4-Ethoxycarbonyl-3-chlorophenylboronic acid structure combines the electron-withdrawing effects of the chlorophenyl ring with the nucleophilic capability of the boronic acid moiety. This dual functionality allows for selective modifications and interactions with other biomolecules, making it particularly useful in medicinal chemistry. Recent studies have highlighted its role in the synthesis of biaryl compounds, which are prevalent in many bioactive molecules. The ethoxycarbonyl group further enhances its utility by enabling subsequent derivatization into esters or amides, broadening its applicability in drug design.

In the realm of drug development, 4-Ethoxycarbonyl-3-chlorophenylboronic acid has been explored as a precursor for creating targeted therapeutics. Boronic acids are well-known for their ability to form reversible covalent bonds with serine and threonine residues in proteins, a mechanism that has been leveraged in protease inhibition strategies. The chlorophenyl substituent provides additional opportunities for fine-tuning the pharmacokinetic properties of derived compounds, such as improving solubility or metabolic stability. Current research is focusing on harnessing this compound to develop inhibitors for enzymes implicated in inflammatory diseases and cancer.

Moreover, the 4-Ethoxycarbonyl-3-chlorophenylboronic acid derivative has shown promise in materials science applications. Its ability to undergo cross-coupling reactions with various organic halides allows for the construction of complex molecular architectures, which are essential for advanced materials like organic electronics and sensors. The boronic acid component also facilitates interactions with metal surfaces, enabling the development of novel coatings and adhesives. These properties make it an attractive candidate for industrial applications where precise molecular control is required.

Recent advancements in computational chemistry have further enhanced the understanding of 4-Ethoxycarbonyl-3-chlorophenylboronic acid’s reactivity. Molecular modeling studies have revealed insights into how the compound interacts with transition metals during catalytic processes, providing a foundation for optimizing reaction conditions. These computational approaches are complemented by experimental efforts that aim to elucidate reaction mechanisms at a molecular level. Such interdisciplinary research is crucial for maximizing the synthetic utility of this compound and unlocking new possibilities in chemical biology.

The pharmaceutical industry has also been keen on exploring 4-Ethoxycarbonyl-3-chlorophenylboronic acid as a building block for next-generation drugs. Its incorporation into lead compounds has led to several promising candidates that are currently undergoing preclinical evaluation. The compound’s compatibility with biocatalytic methods, such as enzymatic hydrolysis or oxidation, offers additional advantages in drug synthesis by reducing reliance on harsh chemical conditions. This aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 4-Ethoxycarbonyl-3-chlorophenylboronic acid (CAS No. 850568-11-5) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features enable diverse applications, from drug development to advanced materials, while ongoing research continues to uncover new ways to leverage its properties. As our understanding of molecular interactions deepens, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical biology and related fields.